Cas no 2287341-53-9 (6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287341-53-9
• MF: C₁₁H₁₃FN₄O
• MW: 236.245525121689
• CID: 6399684
• PubChem ID: 165854116
• Update Time: 2025-06-23

6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6750045
• 6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine
• 2287341-53-9

• Inchi： 1S/C11H13FN4O/c12-8-4-11-10(5-9(8)13)14-15-16(11)7-2-1-3-17-6-7/h4-5,7H,1-3,6,13H2
• InChI Key： PBRRXAVXWDOTCB-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)N(C1COCCC1)N=N2)N

Computed Properties

• Exact Mass: 236.10733921g/mol
• Monoisotopic Mass: 236.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Additional information on 6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine

6-Fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine: A Comprehensive Overview

The compound with CAS No. 2287341-53-9, known as 6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine, has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of benzotriazole derivatives, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The benzotriazole core of this molecule provides a rigid and aromatic framework, while the fluoro and oxan substituents introduce functional groups that enhance its reactivity and versatility.

Recent studies have highlighted the importance of benzotriazole derivatives in drug discovery. The presence of the fluoro group at the 6-position of the benzotriazole ring is particularly significant, as fluorine substitution is known to improve pharmacokinetic properties such as bioavailability and metabolic stability. This makes 6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine a promising candidate for further exploration in medicinal chemistry.

The oxan group attached at the 1-position introduces a cyclic ether structure, which can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for molecular recognition and binding affinity in biological systems. Researchers have reported that such modifications can significantly enhance the bioactivity of benzotriazole derivatives, making them more effective as inhibitors or agonists in therapeutic applications.

From a synthetic perspective, the preparation of 6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and environmentally friendly syntheses of this compound. These advancements are particularly relevant in the context of sustainable drug development.

One of the most exciting developments involving this compound is its potential application in agrochemicals. Studies have shown that benzotriazole derivatives can act as effective fungicides or herbicides due to their ability to inhibit key enzymatic pathways in pathogens. The incorporation of the fluoro and oxan groups in this molecule may further enhance its pesticidal activity while reducing toxicity to non-target organisms.

In addition to its biological applications, 6-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazol_5_amine has also been explored for its role in materials science. Its aromaticity and functional groups make it a suitable candidate for use in organic electronics or as a precursor for advanced materials such as polymers or nanoparticles.

Recent research has also focused on understanding the photophysical properties of this compound. The benzotriazole core is known to exhibit strong UV absorption characteristics, which could be harnessed for applications in sunscreens or light-harvesting materials. The presence of the fluoro group may further modulate these properties, offering new possibilities for photoprotective agents.

From a toxicological standpoint, preliminary studies suggest that 6-fluoro_1_(oxan_3_yl)_1H_1_2_3_benzotriazol_5_amine exhibits low acute toxicity when administered at therapeutic doses. However, further investigations are required to fully assess its safety profile and potential long-term effects on human health and the environment.

In conclusion, 6-fluoro_1_(oxan_3_yl)_1H_1_2_3_benzotriazol_5_amine represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthesis and application development, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.